Cas no 705949-55-9 (Benzamide,3-fluoro-2-hydroxy-N-methyl-)

• Product Name: Benzamide,3-fluoro-2-hydroxy-N-methyl-
• CAS No: 705949-55-9
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 557519
• PubChem ID: 45120058
• Update Time: 2025-04-19

Benzamide,3-fluoro-2-hydroxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-fluoro-2-hydroxy-N-methyl-
• 3-fluoro-2-hydroxy-N-methylbenzamide
• DTXSID80668940
• 705949-55-9
• MB30084

• Inchi： 1S/C8H8FNO2/c1-10-8(12)5-3-2-4-6(9)7(5)11/h2-4,11H,1H3,(H,10,12)
• InChI Key： AKEBREZDPBRQKP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(NC)=O)=C1O

Computed Properties

• Exact Mass: 169.05394
• Monoisotopic Mass: 169.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 1.5

Experimental Properties

• PSA: 49.33